Dihydromyrcene

• IUPAC Name: 3,7-dimethylocta-1,6-diene
• InChI: InChI=1S/C10H18/c1-5-10(4)8-6-7-9(2)3/h5,7,10H,1,6,8H2,2-4H3
• InChI Key: FUDNBFMOXDUIIE-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC=C(C)C)C=C
• Molecular Formula: C10H18
• DSSTOX Substance ID: DTXSID8029234
• Molecular Weight: 138.25 g/mol
• Physical Description: Liquid, Liquid; [Reference #1] Clear colorless liquid; [Sigma-Aldrich MSDS]
• Vapor Pressure: 2.57 [mmHg]
• CAS RN: 2436-90-0

Description

Synthesis Analysis

Dihydromyrcene's synthesis primarily involves the hydration of myrcene, a process that has been refined over the years to improve yield and selectivity. Recent studies have focused on direct and indirect hydration methods, with direct hydration gaining prominence due to its environmental friendliness and lower equipment demands. Ionic liquids and supercritical CO2 have emerged as promising solvents for this process due to their ease of separation and reduced solvent and energy requirements (Cheng Jingjin, 2013).

Molecular Structure Analysis

The molecular structure of this compound has been elucidated through various spectroscopic methods. These studies reveal the compound's complex structure, including its double bonds and stereoisomerism. The structure plays a crucial role in its reactivity and the types of chemical reactions it can undergo (Sarkar & Bhowmick, 2014).

Chemical Reactions and Properties

This compound undergoes a variety of chemical reactions, including hydration, oxidation, and cyclization. Its reactivity with ionic liquids for selective hydration to dihydromyrcenol highlights the compound's versatility and the influence of reaction conditions on selectivity and yield (Davey et al., 2010). Additionally, the radiation chemistry of this compound, involving electron irradiation, showcases its stability and the potential for creating new compounds through dimerization and isomerization (Brash & Golub, 1967).

Physical Properties Analysis

The physical properties of this compound, such as its phase behavior, solubility, and thermal stability, are crucial for its application in various industries. Recent research has delved into its solid-state characterization, revealing insights into its crystalline structure and thermal properties, which are essential for its storage, handling, and application in product formulations (Wang et al., 2016).

Chemical Properties Analysis

The chemical properties of this compound, including its reactivity under different conditions and with various chemicals, are a focus of ongoing research. Its epoxidation and the selective hydroboration reactions highlight the compound's utility in synthesizing more complex molecules and its potential in organic synthesis (Schofield et al., 2002). Additionally, its interaction with chloroacetic acids under anhydrous conditions for hydrative cyclization further demonstrates the versatility and potential applications of this compound in chemical synthesis (Tanaka & Matsubara, 1977).

Scientific Research Applications

• Perfumery and Solvent Research : Dihydromyrcene is primarily used in the production of Dihydromyrcol (DHMOH), a widely-used perfume. Research has focused on two main production approaches: direct and indirect hydration. Recent advancements include the use of novel solvents like ionic liquids and supercritical CO2 for more efficient and environmentally friendly production (Cheng Jingjin, 2013).

• Health Applications : Dihydromyricetin, a flavonoid derived from this compound, shows promising health benefits. It exhibits antioxidative, anti-inflammatory, anticancer, antimicrobial, and metabolic regulatory activities. It has potential in treating diabetes, atherosclerosis, nonalcoholic fatty liver disease, and osteoporosis, despite its low bioavailability (Hongliang Li et al., 2017); (H. Tong et al., 2019).

• Pharmacokinetics and Metabolism : Studies on Dihydromyricetin in rats show it is rapidly distributed in various tissues, predominantly in the gastrointestinal tract, with most unconverted forms excreted in feces. The metabolic pathways include reduction, dehydroxylation, methylation, glucuronidation, and sulfation (Liping Fan et al., 2017).

• Clinical Trials : Clinical trials have demonstrated the effectiveness of Dihydromyricetin in improving glucose and lipid metabolism in nonalcoholic fatty liver disease patients, with associated decreases in various inflammatory markers (Shihui Chen et al., 2015).

• Radiation Chemistry : Research on the radiation chemistry of this compound reveals its reactions to irradiation, such as loss of unsaturation and cross-linking, which are significant for understanding its stability and potential applications in various fields (J. Brash & M. A. Golub, 1967).

• Ionic Liquid Media Research : The direct hydration of this compound to Dihydromyrcenol in ionic liquid media has been studied for its high selectivity and efficiency, demonstrating the potential of ionic liquids in chemical processes (P. Davey et al., 2010).

Safety and Hazards

Dihydromyrcene is a skin irritant. When heated to decomposition, it emits acrid smoke and irritating fumes.

Future Directions

The global Dihydromyrcene market is projected to reach a certain value by 2028 from a certain value in 2023, growing at a certain CAGR during the forecast, 2023-2028. The this compound market report focuses on variables affecting market dynamics, distribution channels, key segments, and geographies.

Mechanism of Action

Target of Action

Dihydromyrcene is primarily involved in chemical reactions as a reactant, and its primary targets are the catalysts that facilitate these reactions . These catalysts can include cation exchange resins and ionic liquids .

Mode of Action

This compound interacts with its targets through a process known as direct hydration . In this process, this compound (DHM) reacts with water (H2O) to produce dihydromyrcenol (DHMOH) . This reaction is facilitated by the catalysts, which can be cation exchange resins or ionic liquids .

Biochemical Pathways

The primary biochemical pathway involving this compound is the hydration process, where this compound is converted into dihydromyrcenol . This process is catalyzed by cation exchange resins or ionic liquids, and the selectivity to dihydromyrcenol remains extremely high over a wide range of reaction conditions .

Pharmacokinetics

The reaction conditions, such as the type of catalyst, temperature, and solvent, can significantly affect the conversion of this compound to dihydromyrcenol .

Result of Action

The result of this compound’s action is the production of dihydromyrcenol . This compound is produced through the direct hydration of this compound, facilitated by the catalysts .

Action Environment

The action of this compound is influenced by various environmental factors, including the type of catalyst, temperature, and solvent . For example, the use of ionic liquids as a medium can lead to either biphasic or triphasic systems, depending on the process requirement . Similarly, the type of catalyst, its loading, and the molar ratio of the reactants can also affect the conversion of this compound .

Q & A

Q1: What is the molecular formula and weight of Dihydromyrcene?

A1: this compound has the molecular formula C10H18 and a molecular weight of 138.25 g/mol.

Q2: Is there any spectroscopic data available for this compound?

A2: Yes, several studies utilize spectroscopic techniques to characterize this compound. For instance, one research employed proton and carbon-13 NMR spectroscopy to analyze the microstructural changes in this compound during thermal oxidation. [] Another study used NMR and IR spectroscopy to confirm the structures of α-methyl- and β-methylcyclogeraniolenes derived from this compound cyclization products. []

Q3: How does this compound perform under irradiation?

A3: Research indicates that when exposed to 1-MeV electrons at room temperature, this compound undergoes several reactions, including the loss of unsaturation, cross-linking (dimerization), hydrogen evolution, and trans-cis isomerization. [] The extent of these reactions and their respective G-values are detailed in the study.

Q4: Can you elaborate on the stability and compatibility of this compound with other materials?

A4: this compound reacts additively with thiolacetic acid and its mono-, di-, and tri-chloro-substituted derivatives. [] This reactivity is greater for the more acidic chloro-substituted compounds, highlighting the influence of acidity on this compound's reactivity. The study also observes a reactivity order: cyclohexenes > this compound > squalene > rubber, signifying varying reactivity levels depending on the other reactants.

Q5: What happens when this compound is mixed with certain liquids?

A5: Research on the interaction between polymers and liquids found that this compound reduces both the molecular weight and the polymerization rate of methyl methacrylate and styrene. [] This interaction depends on the catalyst used, suggesting a more complex interaction than simple transfer.

Q6: What is the role of this compound in the synthesis of citronellol?

A6: this compound serves as a starting material in the synthesis of citronellol. Two main methods utilize this compound:

• Hydroboration: This method involves reacting this compound with a hydroboration reagent like malonyloxyborohydride. The reaction primarily occurs at the terminal double bond, resulting in the addition of boron atoms. Subsequent oxidation of the resulting product yields citronellol. [, ]
• Palladium-catalyzed oxidation: This method uses a catalyst system comprising (MeCN)₂PdC1NO₂ and CuC1₂ in a tertiary alcohol and supercritical carbon dioxide. [, ] The reaction conditions, such as carbon dioxide pressure, temperature, and the molar ratio of Pd/Cu, significantly influence the yield and chemoselectivity of citronellal, a precursor to citronellol.

Q7: How is this compound employed in the synthesis of insect pheromones?

A7: (S)-(+)-Dihydromyrcene serves as a valuable starting material in synthesizing optically active insect pheromones. [] The process involves selective oxidative transformations of the double bonds present in (S)-(+)-Dihydromyrcene.

Q8: Are there any other notable applications of this compound in organic synthesis?

A8: Yes, this compound is a versatile compound with several applications:

• Sandalwood odorant synthesis: this compound acts as a precursor in the three-step synthesis of rac-Osyrol® (3,7-dimethyl-7-methoxyoctane-2-ol), a commercially significant sandalwood odorant. [] The key steps involve epoxidation of the terminal double bond and regioselective reduction of the resulting epoxide.
• α-Tocopherol acetate synthesis: this compound, along with linalool, serves as a starting material for the synthesis of (all-rac)-α-tocopherol acetate. [, ] The process involves a series of reactions, including condensation, epoxidation, Wurtz coupling, and hydrogenation.
• Fragrance synthesis: this compound reacts with acetic acid in the presence of sulfuric acid to produce 1-(3,3-dimethylcyclohexyl) ethyl acetate, a fragrance compound. [] The study optimizes reaction conditions such as catalyst amount, temperature, molar ratio of reactants, and reaction time to achieve a desirable yield.

Q9: Is there any information available regarding the environmental impact and degradation of this compound?

A9: While specific studies focusing solely on the environmental impact of this compound are limited within the provided research papers, certain insights can be drawn. This compound, being a volatile organic compound, can contribute to air pollution if released in significant quantities. [] Additionally, research on microorganisms resistant to terpenes, including this compound, hints at its potential persistence in the environment. [] Further investigation is necessary to determine its degradation pathways and overall environmental fate.